Cas no 90914-81-1 (N-Acetyl 4-Bromo-3-methylaniline)

• Product Name: N-Acetyl 4-Bromo-3-methylaniline
• CAS No: 90914-81-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD00040822
• CID: 91027
• PubChem ID: 87560117
• Update Time: 2025-05-24

N-Acetyl 4-Bromo-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-3-methylphenyl)acetamide
• 4'-Bromo-3'-methylacetanilide
• 4-Bromo-3-Methylacetanilide
• N-Acetyl-4-bromo-m-toluidine
• m-Acetotoluidide,4'-bromo- (6CI,7CI)
• 3-Methyl-4-bromo-N-acetylaniline
• 4'-Bromo-m-acetotoluidide
• 3-methyl-4-bromoacetanilide
• N-Acetyl 4-Bromo-3-methylaniline
• BYZHUFNLXFFINU-UHFFFAOYSA-N
• N-(4-Bromo-3-methylphenyl)-acetamide
• N-[4-Bromo-3-methylphenyl]-acetamide
• Maybridge1_005107
• KSC668M0R
• 3'-Methyl-4'-bromoacetoanilide
• HMS556A03
• WT130
• EBD213836
• m-Acetotoluidide, 4′-bromo- (6CI, 7CI)
• N-(4-Bromo-3-methylphenyl)acetamide (ACI)
• 4′-Bromo-3′-methylacetanilide
• NS00016296
• N-(4-Bromo-3-methylphenyl)acetamide, AldrichCPR
• SCHEMBL527724
• CS-0204465
• AKOS000180723
• Acetamide,N-(4-bromo-3-methylphenyl)-
• MFCD00040822
• AO-548/40933962
• 4'-Bromo-3'-methylacetanilide98%
• DB-020945
• J-523040
• AS-62252
• DTXSID10879441
• Z30826447
• B3142
• D88986
• CHEMBL4988988
• 90914-81-1

• MDL： MFCD00040822
• Inchi： 1S/C9H10BrNO/c1-6-5-8(11-7(2)12)3-4-9(6)10/h3-5H,1-2H3,(H,11,12)
• InChI Key： BYZHUFNLXFFINU-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=C(C)C(Br)=CC=1

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: powder
• Density: 1.471
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 351 ºC
• Flash Point: 166 ºC
• Refractive Index: 1.6
• PSA: 29.10000
• LogP: 2.78890
• Solubility: Not determined

N-Acetyl 4-Bromo-3-methylaniline Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S24/25
• RTECS：MJ3240000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Acetyl 4-Bromo-3-methylaniline

Professional Introduction to N-Acetyl 4-Bromo-3-methylaniline (CAS No. 90914-81-1)

N-Acetyl 4-Bromo-3-methylaniline, with the chemical identifier CAS No. 90914-81-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its N-acetyl and 4-bromo-3-methylaniline structural motifs, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules and drug candidates.

The structural framework of N-Acetyl 4-Bromo-3-methylaniline incorporates a bromine substituent at the para position relative to the methylaniline core, which is further modified by an acetyl group at the amino position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, facilitating diverse chemical transformations that are pivotal in drug discovery processes.

In recent years, N-Acetyl 4-Bromo-3-methylaniline has been explored as a key precursor in the development of novel therapeutic agents. Its versatility in serving as a building block for more complex structures has been particularly noted in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in constructing molecules that interact with enzymes involved in cancer metabolism and inflammation, areas where significant pharmacological interest lies.

One of the most compelling aspects of N-Acetyl 4-Bromo-3-methylaniline is its role in the synthesis of substituted anilines, which are known for their broad spectrum of biological activities. The acetylated amine functionality not only improves solubility and metabolic stability but also allows for further derivatization through nucleophilic aromatic substitution or cross-coupling reactions. These transformations are essential for generating libraries of compounds that can be screened for pharmacological efficacy.

Recent advancements in computational chemistry have further highlighted the importance of N-Acetyl 4-Bromo-3-methylaniline in drug design. Molecular modeling studies have revealed that this compound can be engineered to exhibit high binding affinity to specific protein targets, making it an attractive scaffold for developing targeted therapies. The bromine atom, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups while maintaining structural integrity.

The pharmaceutical industry has shown particular interest in leveraging N-Acetyl 4-Bromo-3-methylaniline for its potential in creating next-generation antibiotics and antiviral agents. The ability to modify its core structure allows researchers to fine-tune its pharmacokinetic properties, ensuring better absorption, distribution, metabolism, and excretion profiles. This adaptability is crucial for addressing emerging challenges in antimicrobial resistance and viral infections.

In addition to its therapeutic applications, N-Acetyl 4-Bromo-3-methylaniline has found utility in materials science and agrochemical research. Its unique chemical properties make it a suitable candidate for developing advanced polymers and specialty chemicals that exhibit enhanced performance characteristics. The compound's reactivity also lends itself to creating novel agrochemicals that are more effective and environmentally friendly.

The synthesis of N-Acetyl 4-Bromo-3-methylaniline typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the bromination of aniline derivatives followed by acetylation under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are critical for ensuring that the compound remains accessible for both academic research and industrial applications.

As research continues to evolve, the applications of N-Acetyl 4-Bromo-3-methylaniline are expected to expand further. Emerging fields such as precision medicine and personalized therapeutics may benefit significantly from its role as a versatile building block. By integrating this compound into innovative drug discovery strategies, scientists aim to address unmet medical needs and improve patient outcomes across various disease states.

In conclusion, N-Acetyl 4-Bromo-3-methylaniline (CAS No. 90914-81-1) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop novel therapeutics and advanced materials. As our understanding of molecular interactions deepens, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicine and chemistry.